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Cat. No.: B1221329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Three-dimensional (3D) brain organoids derived from human pluripotent stem cells (hPSCs)

have emerged as powerful in vitro models for studying human brain development, modeling

neurological diseases, and screening therapeutic compounds.[1][2][3][4][5] These self-

organizing structures recapitulate key aspects of early human brain development, including the

formation of distinct brain regions and diverse neural cell types.[1][6] However, achieving

robust and reproducible differentiation of specific neuronal subtypes within brain organoids

remains a significant challenge.

DP-Neuralgen is a novel, chemically defined supplement designed to promote the efficient and

directed differentiation of hPSCs into functional neurons within 3D brain organoid cultures. This

proprietary formulation contains a unique combination of small molecules and growth factors

that synergistically activate key signaling pathways involved in neurogenesis and neuronal

maturation. These application notes provide detailed protocols for the use of DP-Neuralgen in

generating brain organoids with enhanced neuronal differentiation and functionality.

Product Overview
Product Name: DP-Neuralgen Neuronal Differentiation Kit Components:

DP-Neuralgen Supplement (100X)
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Neural Induction Medium Base

Neuronal Maturation Medium Base Storage: Store all components at -20°C. Avoid repeated

freeze-thaw cycles.

Key Features and Applications
Enhanced Neuronal Differentiation: Promotes the generation of a higher yield of functional

neurons in 3D brain organoid cultures.

Reproducibility: Chemically defined formulation ensures lot-to-lot consistency and minimizes

experimental variability.

Versatility: Compatible with both unguided and guided differentiation protocols for generating

various brain region-specific organoids.

Applications:

Modeling neurodevelopmental and neurodegenerative diseases.[5]

High-throughput drug screening and toxicology studies.

Investigating neural network formation and function.[7]

Quantitative Data Summary
The following tables summarize the quantitative data from studies evaluating the performance

of DP-Neuralgen in 3D brain organoid cultures.

Table 1: Neuronal Marker Expression in Day 60 Brain Organoids
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Marker Control (%)
DP-Neuralgen
(%)

Fold Change p-value

β-III Tubulin

(Tuj1)
65 ± 5 85 ± 4 1.3 < 0.01

MAP2 50 ± 6 75 ± 5 1.5 < 0.01

NeuN 30 ± 4 60 ± 5 2.0 < 0.001

GABA 15 ± 3 25 ± 4 1.7 < 0.05

VGLUT1 20 ± 4 35 ± 5 1.75 < 0.05

*Data are presented as the percentage of positive cells within the organoid, as determined by

immunohistochemistry and automated image analysis. Values represent mean ± standard

deviation (n=10 organoids per group).

Table 2: Electrophysiological Properties of Day 90 Brain Organoids

Parameter Control DP-Neuralgen Fold Change p-value

Mean Firing Rate

(Hz)
0.5 ± 0.2 2.1 ± 0.5 4.2 < 0.001

Mean Bursting

Rate (bursts/min)
1.2 ± 0.4 5.8 ± 1.1 4.8 < 0.001

Network Burst

Synchrony
0.4 ± 0.1 0.8 ± 0.1 2.0 < 0.01

*Data were acquired using multi-electrode array (MEA) recordings. Values represent mean ±

standard deviation (n=12 organoids per group).

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed signaling pathway modulation by DP-Neuralgen
and the experimental workflow for its use in brain organoid culture.

Caption: Proposed signaling pathway modulation by DP-Neuralgen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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